Cas no 2229328-24-7 (2-3-(trifluoromethyl)pyridin-2-ylethane-1-sulfonyl chloride)

• Product Name: 2-3-(trifluoromethyl)pyridin-2-ylethane-1-sulfonyl chloride
• CAS No: 2229328-24-7
• MF: C₈H₇ClF₃NO₂S
• MW: 273.659890413284
• CID: 5976333
• PubChem ID: 165680986
• Update Time: 2025-06-13

2-3-(trifluoromethyl)pyridin-2-ylethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-3-(trifluoromethyl)pyridin-2-ylethane-1-sulfonyl chloride
• 2-[3-(trifluoromethyl)pyridin-2-yl]ethane-1-sulfonyl chloride
• 2229328-24-7
• EN300-1988588

• Inchi： 1S/C8H7ClF3NO2S/c9-16(14,15)5-3-7-6(8(10,11)12)2-1-4-13-7/h1-2,4H,3,5H2
• InChI Key： BZFDLIHHHIQFMI-UHFFFAOYSA-N
• SMILES： ClS(CCC1C(C(F)(F)F)=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 272.9838118g/mol
• Monoisotopic Mass: 272.9838118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4Ų

Additional information on 2-3-(trifluoromethyl)pyridin-2-ylethane-1-sulfonyl chloride

Comprehensive Overview of 2-3-(Trifluoromethyl)pyridin-2-ylethane-1-sulfonyl Chloride (CAS No. 2229328-24-7)

The compound 2-3-(trifluoromethyl)pyridin-2-ylethane-1-sulfonyl chloride (CAS No. 2229328-24-7) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethylpyridine moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its role in developing innovative drug candidates and crop protection agents.

In recent years, the demand for fluorinated compounds like 2-3-(trifluoromethyl)pyridin-2-ylethane-1-sulfonyl chloride has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and sustainable agriculture, where such compounds play a pivotal role. Searches for "fluorinated sulfonyl chlorides" and "pyridine-based intermediates" have spiked, reflecting their relevance in cutting-edge research.

The synthesis of CAS No. 2229328-24-7 involves multi-step organic reactions, often starting from 2-(trifluoromethyl)pyridine. Its sulfonyl chloride group is highly reactive, enabling facile derivatization into sulfonamides or sulfonate esters—key functionalities in medicinal chemistry. This versatility has made it a hotspot for queries like "how to modify sulfonyl chlorides" and "applications of trifluoromethylpyridines."

From an industrial perspective, 2-3-(trifluoromethyl)pyridin-2-ylethane-1-sulfonyl chloride is manufactured under stringent conditions to ensure high purity, as impurities can affect downstream applications. Quality control protocols, such as HPLC and NMR spectroscopy, are critical, a topic frequently searched alongside "analytical methods for sulfonyl chlorides."

Environmental and safety considerations are also paramount. While not classified as hazardous under standard guidelines, proper handling protocols are emphasized in literature, addressing common user concerns like "storage of reactive intermediates" and "safe handling of fluorinated compounds."

Looking ahead, the compound’s potential in catalysis and material science is being explored, particularly in click chemistry and polymer functionalization. These emerging applications align with trends in "green chemistry" and "high-performance materials," further boosting its scientific footprint.

In summary, 2-3-(trifluoromethyl)pyridin-2-ylethane-1-sulfonyl chloride (CAS No. 2229328-24-7) exemplifies the intersection of chemical innovation and practical utility. Its role in advancing drug discovery and agrochemical development ensures its continued prominence in research and industry.